Cas no 1507220-32-7 (5-(5-chloro-2-fluorophenyl)-1,3-oxazol-2-amine)

• Product Name: 5-(5-chloro-2-fluorophenyl)-1,3-oxazol-2-amine
• CAS No: 1507220-32-7
• MF: C₉H₆ClFN₂O
• MW: 212.608144283295
• CID: 5907849
• PubChem ID: 82649821
• Update Time: 2025-06-12

5-(5-chloro-2-fluorophenyl)-1,3-oxazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(5-chloro-2-fluorophenyl)-1,3-oxazol-2-amine
• EN300-1966499
• 1507220-32-7

• Inchi： 1S/C9H6ClFN2O/c10-5-1-2-7(11)6(3-5)8-4-13-9(12)14-8/h1-4H,(H2,12,13)
• InChI Key： YZUSCCZZMNNBKO-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1)C1=CN=C(N)O1)F

Computed Properties

• Exact Mass: 212.0152687g/mol
• Monoisotopic Mass: 212.0152687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 52Ų

Additional information on 5-(5-chloro-2-fluorophenyl)-1,3-oxazol-2-amine

Comprehensive Overview of 5-(5-Chloro-2-fluorophenyl)-1,3-oxazol-2-amine (CAS No. 1507220-32-7)

5-(5-Chloro-2-fluorophenyl)-1,3-oxazol-2-amine is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. Its molecular structure, featuring a chloro-fluorophenyl moiety attached to an oxazole ring, makes it a versatile intermediate for synthesizing bioactive molecules. The compound’s CAS No. 1507220-32-7 ensures precise identification in scientific databases, catering to researchers exploring heterocyclic chemistry and drug discovery.

In recent years, the demand for fluorinated compounds like 5-(5-Chloro-2-fluorophenyl)-1,3-oxazol-2-amine has surged due to their enhanced metabolic stability and bioavailability. This aligns with trends in precision medicine and sustainable agrochemicals, where users frequently search for terms such as "fluorophenyl derivatives in drug design" or "oxazole-based agrochemicals." The compound’s unique properties also make it relevant to AI-driven molecular modeling, a hot topic in computational chemistry.

The synthesis of 5-(5-Chloro-2-fluorophenyl)-1,3-oxazol-2-amine typically involves multi-step reactions, including cyclization and halogenation processes. Researchers often inquire about "efficient synthesis routes for oxazole amines" or "applications of chloro-fluorophenyl compounds," reflecting its interdisciplinary appeal. Its logP value and hydrogen-bonding capacity further underscore its utility in optimizing lead compounds for therapeutic targets.

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Quality control and regulatory compliance are critical for 5-(5-Chloro-2-fluorophenyl)-1,3-oxazol-2-amine, with analytical techniques like HPLC and NMR ensuring purity. FAQs such as "how to characterize oxazole amines" or "stability of fluorophenyl compounds" highlight user concerns. This compound’s compatibility with green chemistry principles also resonates with searches for "sustainable synthesis of heterocycles."

In summary, 5-(5-Chloro-2-fluorophenyl)-1,3-oxazol-2-amine (CAS 1507220-32-7) bridges gaps between medicinal chemistry, agrochemical innovation, and advanced materials. Its adaptability to high-throughput screening and computational studies ensures enduring relevance in scientific discourse, answering modern queries like "emerging applications of oxazole scaffolds" or "fluorine in bioactive molecules."